3-Piperidinamine, Dihydrochloride; 3-Aminopiperidine Dihydrochloride

Specification

• Molecular Formula: C20H11NO7
• Molecular Weight: 377.3 g/mol
• IUPAC Name: 6'-hydroxy-6-nitrospiro[2-benzofuran-3,9'-9aH-xanthene]-1,3'-dione
• Standard InChI: InChI=1S/C20H11NO7/c22-11-2-5-15-17(8-11)27-18-9-12(23)3-6-16(18)20(15)14-4-1-10(21(25)26)7-13(14)19(24)28-20/h1-9,15,23H
• Standard InChI Key: CVEKAMUQOOINBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)C=C2C1C3(C4=C(C=C(C=C4)[N+](=O)[O-])C(=O)O3)C5=C(O2)C=C(C=C5)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

3-Aminopiperidine Dihydrochloride features a six-membered piperidine ring with an amine group at the 3-position, stabilized by two hydrochloride counterions. The molecular formula C₅H₁₄Cl₂N₂ corresponds to a monocyclic secondary amine salt. X-ray crystallographic studies reveal a chair conformation of the piperidine ring, with the protonated amine group adopting an equatorial position to minimize steric strain.

Table 1: Key Molecular Characteristics

Property	Value
Molecular Formula	C₅H₁₄Cl₂N₂
Molecular Weight	173.08 g/mol
CAS Registry Number	138060-07-8
Hydrogen Bond Donors	3 (2 Cl⁻, 1 NH₃⁺)
Hydrogen Bond Acceptors	2 (N centers)

Physical and Chemical Behavior

The compound exhibits a melting point of 230°C (with decomposition), significantly higher than its free base counterpart due to ionic lattice stabilization. Its hygroscopic nature necessitates storage under inert atmospheres at room temperature. Solubility studies show:

• Water: 85 mg/mL (25°C) with pH-dependent protonation

• Methanol: 23 mg/mL (20°C), forming stable suspensions

• Ethyl Acetate: <5 mg/mL, demonstrating poor non-polar solvent compatibility

The pKa values of 8.1 (amine) and 2.3 (HCl counterion) enable precise pH-controlled reactions in synthetic workflows.

Synthesis Methodologies

Catalytic Enantioselective Synthesis

The Rh-catalyzed asymmetric reductive Heck reaction represents a breakthrough in 3-substituted piperidine synthesis. This three-step protocol achieves >96% enantiomeric excess (ee):

• Partial Pyridine Reduction: Using H₂/Pd-C, pyridine derivatives are converted to 1,2,3,4-tetrahydropyridines

• Rh-Catalyzed Carbometalation: Ar-B(OH)₂ + tetrahydropyridine → 3-substituted dihydropyridine (81–95% yield)

• Final Hydrogenation: Wilkinson’s catalyst-mediated H₂ addition yields target piperidines

Table 2: Catalytic Performance Metrics

Substrate	Yield (%)	ee (%)	Application
Phenyl Boronic	81	96	Preclamol Intermediate
Vinyl Boronic	86	99	Niraparib Precursor

Enzymatic Transaminase Approach

The CN103865964A patent details an ω-transaminase-mediated route achieving 99% ee:

• Enzymatic Transamination:
  $\text{3-Piperidone} + \text{Isopropylamine} \xrightarrow{\omega\text{-TA}} (R)\text{-3-Aminopiperidine} + \text{Acetone}$
  Reaction conditions: pH 7.5, 30°C, 48h

• Deprotection: Acidic hydrolysis removes Cbz/benzyl groups

This green chemistry approach reduces metal catalyst usage and operates at ambient temperatures, making it suitable for kilogram-scale production.

Pharmaceutical Applications

Drug Intermediate Synthesis

As a key building block, 3-Aminopiperidine Dihydrochloride enables:

• N-Arylation Reactions: Forms C-N bonds in quinolone antibiotics with reduced phototoxicity

• Chiral Resolution: Serves as a resolving agent for racemic mixtures via diastereomeric salt formation

Clinical Compound Case Studies

Preclamol (Dopamine Partial Agonist)
$\text{3-Aminopiperidine} \rightarrow \text{Bromination} \rightarrow \text{(-)-Preclamol}$
Key step: Pd-C hydrogenation of intermediate 6 (72% yield, 99% ee)

Niraparib (PARP Inhibitor)
Synthesis pathway utilizes intermediate 7 (68% yield over 2 steps):

• Heck coupling with vinyl boronic acid

• Deprotection under basic conditions

Table 3: Drug Development Timeline

Compound	Phase	3-Aminopiperidine Utilization
Niraparib	Market	2.7 kg/kg API
Preclamol	Phase III	1.2 kg/batch

Market Dynamics and Industrial Landscape

Global Market Projections

The 3-Aminopiperidine market shows robust growth (2025E: $150M, 6% CAGR), driven by:

• Oncology drug demand (+22% YoY PARP inhibitor approvals)

• Asymmetric synthesis adoption in 78% of new chiral centers

Regional Market Share

• North America: 42% (FDA fast-tracked cancer therapies)

• Asia-Pacific: 38% (Generics manufacturing expansion)

• Europe: 17% (Green chemistry initiatives)

Key Industry Participants

• NovoChemy: 300 kg/month capacity, GMP-certified

• TCI America: ≥99% purity batches, chiral HPLC QC

• Patent Holders: 14 new synthesis patents filed in 2024